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Compound of Interest

Compound Name: Potassium L-alaninate

Cat. No.: B15175559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

Potassium L-alaninate, a potassium salt of the non-essential amino acid L-alanine. This

document is intended for researchers, scientists, and professionals in drug development who

are interested in the synthesis, characterization, and potential applications of this compound.

Chemical and Physical Properties
Potassium L-alaninate is a white crystalline powder that is soluble in water.[1] Its formation

from L-alanine and potassium hydroxide is a straightforward acid-base neutralization reaction.

[1] The presence of the potassium counter-ion makes it a more soluble form of L-alanine, which

can be advantageous in various applications, including as a component in cell culture media or

in drug formulations.[2][3]
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Property Value Reference

IUPAC Name
potassium;(2S)-2-

aminopropanoate
[4]

CAS Number 34237-23-5 [4]

Molecular Formula C₃H₆KNO₂ [4]

Molecular Weight 127.18 g/mol [4]

Appearance White crystalline powder [1]

Solubility Soluble in water [1]

Acid-Base Properties
The pKa values of Potassium L-alaninate are essential for understanding its behavior in

solution and for developing formulations. While specific experimental data for Potassium L-
alaninate is not readily available, the pKa values of the parent amino acid, L-alanine, provide a

very close approximation.

Ionizable Group
pKa (approximated from L-
alanine)

Reference

α-Carboxyl ~2.34 [5]

α-Amino ~9.69 [5]

Synthesis of Potassium L-alaninate
The synthesis of Potassium L-alaninate is typically achieved through the neutralization of L-

alanine with a stoichiometric amount of potassium hydroxide in an aqueous solution.[1] The

reaction is a simple and efficient acid-base reaction.
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Fig. 1: Synthesis of Potassium L-alaninate.

Spectroscopic Data (Predicted)
While experimentally obtained spectra for pure Potassium L-alaninate are not readily

available in the searched literature, the expected spectral characteristics can be inferred from

data on L-alanine and its derivatives.

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Potassium L-alaninate is expected to show characteristic peaks for the

amine and carboxylate functional groups. Based on studies of L-alanine and its salts, the

following absorption bands can be anticipated:
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Functional Group Expected Wavenumber (cm⁻¹)

N-H stretching (amine) 3200-3000

C-H stretching (alkyl) 3000-2850

C=O stretching (carboxylate) 1600-1550 (asymmetric)

N-H bending (amine) 1650-1580

C=O stretching (carboxylate) 1450-1360 (symmetric)

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of Potassium L-alaninate in D₂O is predicted to be simple, showing

signals corresponding to the protons on the α-carbon and the methyl group. The amine proton

will likely exchange with the deuterium in the solvent and may not be observed.

Proton
Predicted Chemical Shift
(δ, ppm)

Multiplicity

α-H ~3.7 Quartet (q)

β-CH₃ ~1.4 Doublet (d)

UV-Visible Spectroscopy
L-alanine and its salts do not contain significant chromophores that absorb in the UV-Visible

region. Therefore, Potassium L-alaninate is expected to be transparent in the range of 220-

800 nm, making it a suitable component for formulations where UV-Vis transparency is

required.

Experimental Protocols
The following sections detail generalized experimental protocols for the characterization of

Potassium L-alaninate.

Determination of Solubility
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This protocol describes a gravimetric method to determine the solubility of Potassium L-
alaninate in water at a specific temperature.

Preparation of Saturated Solution: Add an excess amount of Potassium L-alaninate to a

known volume of deionized water in a sealed container.

Equilibration: Stir the mixture at a constant temperature for a sufficient time (e.g., 24 hours)

to ensure equilibrium is reached.

Filtration: Filter the saturated solution to remove any undissolved solid.

Evaporation: Accurately weigh a known volume of the clear filtrate into a pre-weighed dish.

Evaporate the solvent to dryness in an oven at a temperature below the decomposition point

of the salt.

Calculation: Weigh the dish containing the dry residue. The solubility can be calculated in

g/100 mL using the following formula: Solubility = [(Weight of dish + residue) - Weight of dish]

/ Volume of filtrate (mL) * 100

Determination of pKa
This protocol outlines the determination of the pKa values of Potassium L-alaninate by acid-

base titration.

Sample Preparation: Prepare a standard solution of Potassium L-alaninate of known

concentration in deionized water.

Titration Setup: Calibrate a pH meter and place the electrode in the Potassium L-alaninate
solution. Use a burette to add a standard solution of a strong acid (e.g., 0.1 M HCl) in small,

precise increments.

Data Collection: Record the pH of the solution after each addition of the titrant.

Titration Curve: Plot the pH of the solution as a function of the volume of titrant added.

pKa Determination: The pKa values correspond to the pH at the half-equivalence points on

the titration curve.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b15175559?utm_src=pdf-body
https://www.benchchem.com/product/b15175559?utm_src=pdf-body
https://www.benchchem.com/product/b15175559?utm_src=pdf-body
https://www.benchchem.com/product/b15175559?utm_src=pdf-body
https://www.benchchem.com/product/b15175559?utm_src=pdf-body
https://www.benchchem.com/product/b15175559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Analysis
FTIR Spectroscopy (Attenuated Total Reflectance - ATR)

Sample Preparation: Place a small amount of the dry Potassium L-alaninate powder

directly onto the ATR crystal.

Data Acquisition: Record the spectrum over the desired range (e.g., 4000-400 cm⁻¹).

Data Processing: Perform a background subtraction and baseline correction on the resulting

spectrum.

¹H NMR Spectroscopy

Sample Preparation: Dissolve a small amount of Potassium L-alaninate in a suitable

deuterated solvent (e.g., D₂O) in an NMR tube.

Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer of appropriate field

strength.

Data Processing: Process the raw data (Fourier transform, phase correction, baseline

correction) to obtain the final spectrum.

UV-Visible Spectroscopy

Sample Preparation: Prepare a solution of Potassium L-alaninate of known concentration

in deionized water.

Data Acquisition: Record the absorbance spectrum over the UV-Visible range (e.g., 200-800

nm) using a spectrophotometer, with deionized water as the blank.

Relevance in Drug Development
L-alanine, the parent amino acid of Potassium L-alaninate, plays a significant role in

metabolism and cellular signaling, making its derivatives of interest in drug development.

Glucose-Alanine Cycle
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L-alanine is a key component of the glucose-alanine cycle, a metabolic pathway that facilitates

the transport of nitrogen from muscle to the liver.[6][7] This pathway is crucial for maintaining

glucose homeostasis, particularly during periods of fasting or exercise.[6] Understanding the

role of L-alanine in this cycle can be relevant for the development of therapeutics for metabolic

disorders.
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Fig. 2: The Glucose-Alanine Cycle.

AMPK Signaling Pathway
Recent studies have shown that L-alanine can activate AMP-activated protein kinase (AMPK),

a key regulator of cellular energy homeostasis.[5][8] AMPK activation has therapeutic potential

in the treatment of metabolic diseases such as type 2 diabetes. The ability of L-alanine to

modulate this pathway suggests that its derivatives, like Potassium L-alaninate, could be

explored for similar activities.

Experimental Workflow: Investigating AMPK Activation
The following workflow outlines a hypothetical experiment to assess the effect of Potassium L-
alaninate on AMPK activation in a cell-based assay.
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Fig. 3: Workflow for AMPK Activation Assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b15175559?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Potassium L-alaninate is a simple, water-soluble salt of the amino acid L-alanine. While

specific quantitative data on some of its chemical properties are not extensively documented in

publicly available literature, its behavior can be reasonably predicted from the well-

characterized properties of L-alanine. Its relevance to metabolic pathways and cellular

signaling, coupled with its favorable physical properties, makes it a compound of interest for

further investigation in the fields of drug development, cell culture, and biotechnology. This

guide provides a foundational understanding of its chemical properties and outlines

experimental approaches for its further characterization and potential application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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